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Compound of Interest

Compound Name: 4-CHLORO-1-BUTENE

Cat. No.: B1662094

An In-Depth Technical Guide to the Hazards of 4-Chloro-1-Butene For Researchers,
Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. 4-Chloro-1-butene is a hazardous chemical and should only
be handled by trained personnel with appropriate personal protective equipment in a controlled
laboratory setting.

Executive Summary

4-Chloro-1-butene (CAS 927-73-1) is a highly flammable and moderately toxic haloalkene
used as a reagent and intermediate in chemical synthesis.[1][2] This guide provides a
comprehensive overview of its known and potential hazards, drawing from available
toxicological data and information on related haloalkenes. Key hazards include its flammability,
acute oral toxicity, and its classification as a skin and eye irritant.[1][2][3] While specific data on
its carcinogenicity, mutagenicity, and reproductive toxicity are limited, the broader class of
haloalkenes is known to exhibit genotoxic and carcinogenic properties, primarily through a
bioactivation pathway involving glutathione conjugation. This guide summarizes available
quantitative data, details relevant experimental protocols, and provides visualizations of key
processes to aid in risk assessment and safe handling.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-chloro-1-butene is presented in
Table 1. This information is crucial for understanding its behavior under various experimental
and storage conditions.
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Table 1: Physical and Chemical Properties of 4-Chloro-1-Butene

Property Value Reference(s)
Chemical Formula CaH-CI [1]

Molecular Weight 90.55 g/mol [1]
Appearance (?Ietolr, colorless to light yellow (2]

liquid

Boiling Point 73-75°C [1]

Melting Point -96 °C (estimate) [1]

Density 0.896-0.921 g/mL at 25 °C [1]

Flash Point -12°C [4]

Vapor Pressure 66.4 mmHg [5]

N Insoluble in water; soluble in
Solubility ] [2]
organic solvents

Toxicological Hazards

4-Chloro-1-butene is classified as harmful if swallowed and is known to cause skin and eye
irritation.[1][3] The following sections detail the available toxicological data.

Acute Toxicity

The primary route of acute toxicity for which quantitative data is available is oral ingestion. The
compound is classified as moderately toxic by this route.[2]

Table 2: Acute Oral Toxicity of 4-Chloro-1-Butene

Species Route LDso Reference(s)
Rat Oral 695 mg/kg [2][3][6]
Mouse Oral 515 mg/kg [2]
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No quantitative data for dermal or inhalation LDso/LCso was found in the searched literature.

Skin and Eye Irritation

4-Chloro-1-butene is classified as a skin and eye irritant.[3] While specific quantitative scores
from Draize tests were not available in the literature searched, the expected outcome of such
tests would be signs of erythema and edema on the skin and conjunctival irritation, corneal
opacity, or iritis in the eye. Long-term or repeated exposure may lead to more severe damage.

Chronic Toxicity

Limited information is available on the chronic toxicity of 4-chloro-1-butene. One source
mentions that it "causes weight loss in 44-week constant feeding studies of rabbits and rats,"
suggesting that long-term exposure may lead to systemic effects.[5]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

o Genotoxicity: There is no specific data from Ames tests or chromosomal aberration assays
for 4-chloro-1-butene in the available literature. However, many haloalkenes are known to
be mutagenic.[7][8] The proposed mechanism of genotoxicity is through bioactivation to
reactive electrophiles that can damage DNA (see Section 4.0).

o Carcinogenicity: No carcinogenicity studies specifically on 4-chloro-1-butene were
identified. Given the genotoxic potential of related compounds, a carcinogenic risk cannot be
excluded.

» Reproductive and Developmental Toxicity: No specific reproductive or developmental toxicity
studies for 4-chloro-1-butene were found.

Mechanism of Toxicity: Bioactivation of Haloalkenes

The toxicity of many haloalkenes, and likely 4-chloro-1-butene, is attributed to their metabolic
activation into reactive intermediates.[5][8] A key pathway involves conjugation with glutathione
(GSH), followed by enzymatic processing in the kidneys.[5][8]

This bioactivation pathway is a critical consideration for understanding the potential
nephrotoxicity and genotoxicity of 4-chloro-1-butene. The process begins with the formation of
a glutathione S-conjugate, which is then metabolized to a cysteine S-conjugate.[5] In the
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proximal tubules of the kidney, the enzyme cysteine conjugate [3-lyase cleaves the cysteine S-
conjugate to produce a reactive thiol.[9][10] This reactive thiol is a potent electrophile that can
covalently bind to cellular macromolecules, including proteins and DNA, leading to cytotoxicity

and genotoxicity.[8]

Below is a diagram illustrating this proposed bioactivation pathway.

Bioactivation Pathway of 4-Chloro-1-butene

C O >

Glutathione

(Glutathione S—conjugate)

etabolism

(Cysteine S—conjugate)

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2339419/
https://pubmed.ncbi.nlm.nih.gov/25665826/
https://www.oecd.org/en/publications/2018/06/test-no-414-prenatal-developmental-toxicity-study_g1gh293d.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Proposed bioactivation pathway of 4-chloro-1-butene.

Flammability and Reactivity

4-Chloro-1-butene is a highly flammable liquid and vapor with a low flash point of -12 °C.[4] It
should be kept away from heat, sparks, open flames, and other ignition sources. Vapors may
form explosive mixtures with air. It is incompatible with strong oxidizing agents.

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below. These are based

on OECD guidelines and standard laboratory practices.

Acute Oral Toxicity (Based on OECD Guideline 423)

This protocol is designed to estimate the LDso and identify signs of toxicity.
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Acute Oral Toxicity Testing Workflow (OECD 423)

xees

y

Administer single oral dose
by gavage

y

Observe for clinical signs
(e.g., morbidity, mortality)
for at least 14 days

l

Gross necropsy of all animals
(survivors and decedents)
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Skin Irritation Testing Workflow (OECD 404)

(

:

y

Apply 0.5 mL of substance to skin
under a semi-occlusive patch

y

G—hour exposure perioa

y

Remove patch and wash skin
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Eye Irritation Testing Workflow (OECD 405)

]

y

Instill 0.1 mL of substance
into the conjunctival sac of one eye

y

Examine eyes at 1, 24, 48, and 72 hours
(and up to 21 days for reversibility)

y
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Ames Test Workflow (OECD 471)

Expose bacteria to test substance
with and without metabolic activation (S9)
(Plate on minimal media)
Gncubate for 48-72 hours)

'
( )
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Chromosomal Aberration Test Workflow (OECD 473)

y

Treat cells with test substance
with and without metabolic activation (S9)

y

Harvest cells at a suitable time
after treatment and add mitotic inhibitor

y

Grepare chromosome spreads on slides)

y

( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

